Cas no 1888625-39-5 (2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one
• CAS No: 1888625-39-5
• MF: C₈H₁₄F₂N₂O
• MW: 192.206368923187
• CID: 4773764
• Update Time: 2025-06-14

2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one

• Inchi： 1S/C8H14F2N2O/c1-6(11)7(13)12-4-2-3-8(9,10)5-12/h6H,2-5,11H2,1H3
• InChI Key： JWSOLECIKLIOQF-UHFFFAOYSA-N
• SMILES： C(N1CCCC(F)(F)C1)(=O)C(N)C

Additional information on 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one

Recent Advances in the Study of 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one (CAS: 1888625-39-5)

The compound 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one (CAS: 1888625-39-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropiperidine moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug discovery and development.

One of the key areas of research involves the optimization of synthetic routes for 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step protocol that ensures high purity and scalability. The researchers highlighted the importance of the difluoropiperidine group in enhancing the compound's bioavailability and metabolic stability, which are critical factors for its potential use as a drug candidate.

Pharmacological evaluations have revealed that 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound effectively reduces cytokine production and attenuates inflammatory responses in animal models of autoimmune diseases. These findings suggest its potential as a lead compound for the development of anti-inflammatory therapeutics.

Further investigations into the molecular mechanisms of action have identified the compound's ability to selectively bind to and modulate the activity of certain G-protein-coupled receptors (GPCRs). This property has sparked interest in its application for neurological disorders, where GPCRs play a pivotal role. Preliminary data from cell-based assays indicate that the compound can cross the blood-brain barrier, a crucial feature for central nervous system (CNS) targeting drugs.

Despite these promising results, challenges remain in the clinical translation of 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one. Issues such as off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic profiles to enhance its therapeutic index and minimize adverse effects.

In conclusion, 2-Amino-1-(3,3-difluoropiperidin-1-yl)propan-1-one (CAS: 1888625-39-5) represents a promising scaffold for the development of novel therapeutics in inflammation and neurology. Continued research efforts are essential to fully elucidate its potential and overcome existing challenges, paving the way for its eventual clinical application.